![molecular formula C13H16N2O2S2 B3070775 N-cyclohexyl-4-isothiocyanatobenzenesulfonamide CAS No. 100615-88-1](/img/structure/B3070775.png)
N-cyclohexyl-4-isothiocyanatobenzenesulfonamide
Overview
Description
N-cyclohexyl-4-isothiocyanatobenzenesulfonamide is a chemical compound with the molecular formula C13H16N2O2S2 and a molecular weight of 296.41 g/mol . It falls within the category of biochemically relevant compounds and is used primarily for proteomics research.
Molecular Structure Analysis
The compound’s molecular structure consists of a cyclohexyl ring attached to a benzenesulfonamide group , with an isothiocyanate functional group at the para position of the benzene ring. The presence of the p-aryl/cyclohexyl ring has been reported to enhance its antifungal properties compared to those of itraconazole .
Scientific Research Applications
Chemical Synthesis and Catalysis
N-cyclohexyl-4-isothiocyanatobenzenesulfonamide and its derivatives have been explored for their potential in chemical synthesis and as catalysts. For example, sulfonamide-substituted iron phthalocyanines, which may include similar structures, have been designed considering solubility and stability, crucial for potential oxidation catalysts. These compounds exhibit remarkable stability under oxidative conditions and have been used in the oxidation of olefins, such as turning cyclohexene into allylic ketones like 2-cyclohexen-1-one (Umit Işci et al., 2014).
Biological Studies
In the realm of biological applications, derivatives of N-cyclohexyl-4-isothiocyanatobenzenesulfonamide have been synthesized and evaluated for their biological activities. Notably, some derivatives have been explored for their potential as cyclooxygenase-2 (COX-2) inhibitors. These studies aim to understand the substituent effects at the ortho position to the sulfonamide group on the phenyl ring and how these affect COX-2 potency and selectivity (Hiromasa Hashimoto et al., 2002).
Drug Development
In the context of drug development, sulfonamide derivatives, including those related to N-cyclohexyl-4-isothiocyanatobenzenesulfonamide, have been explored for various therapeutic applications. For instance, thiol-activated sources of sulfur dioxide (SO₂) have been reported, with some derivatives demonstrating significant antimycobacterial activity, highlighting their potential in treating diseases like tuberculosis (Satish R. Malwal et al., 2012).
Material Science
The compound and its related structures have also found applications in material science, such as in the synthesis of benzonitriles from (hetero)aryl bromides. These processes involve the use of electrophilic cyanation reagents, showcasing the versatility of sulfonamide derivatives in organic synthesis and material science (P. Anbarasan et al., 2011).
Safety and Hazards
properties
IUPAC Name |
N-cyclohexyl-4-isothiocyanatobenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2S2/c16-19(17,15-12-4-2-1-3-5-12)13-8-6-11(7-9-13)14-10-18/h6-9,12,15H,1-5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDUCEZUQSKMLNJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NS(=O)(=O)C2=CC=C(C=C2)N=C=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-4-isothiocyanatobenzenesulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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